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Compound of Interest

Compound Name: 2-Benzamidobenzamide

CAS No.: 18543-22-1

Cat. No.: B093212

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Benzamidobenzamide, a molecule characterized by its dual benzamide moieties,

represents an intriguing yet underexplored scaffold in medicinal chemistry. While direct

pharmacological data on this specific compound is sparse, the broader class of benzamides

and their derivatives has demonstrated a wide spectrum of biological activities. This technical

guide synthesizes the available information on related structures to extrapolate the potential

therapeutic applications of 2-Benzamidobenzamide. We delve into its probable synthesis,

potential as an anticancer, antimicrobial, and anti-inflammatory agent, and provide detailed

experimental protocols for the validation of these activities. This document serves as a

foundational resource for researchers aiming to unlock the therapeutic promise of this chemical

entity.
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2-Benzamidobenzamide, also known as N-(2-carbamoylphenyl)benzamide, possesses a core

structure that is a derivative of 2-aminobenzamide. The presence of two amide groups offers

potential for diverse hydrogen bonding interactions, a key feature in molecular recognition by

biological targets.

Synthesis of 2-Benzamidobenzamide
The synthesis of 2-Benzamidobenzamide can be approached through several established

methods for amide bond formation. A common and effective route involves the acylation of 2-

aminobenzamide with benzoyl chloride.

Synthetic Pathway Overview:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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